Cas no 1160917-18-9 (Dapholdhamine A)

Dapholdhamine A structure
Dapholdhamine A structure
Product Name:Dapholdhamine A
CAS No:1160917-18-9
MF:C22H33NO3
MW:359.502326726913
CID:6672280
Update Time:2024-03-02

Dapholdhamine A Chemical and Physical Properties

Names and Identifiers

    • Dapholdhamine A
    • Inchi: 1S/C22H33NO3/c1-13-12-23-17-14-5-8-20(17)7-3-4-15(20)21(9-6-16(24)25)18(23)22(13,26)11-10-19(14,21)2/h13-15,17-18,26H,3-12H2,1-2H3,(H,24,25)/t13-,14+,15+,17+,18+,19-,20+,21-,22-/m1/s1
    • InChI Key: MUGPALRHVRSORL-RQJDKPBXSA-N
    • SMILES: [C@]12([C@H]3CCC[C@@]43CC[C@H]3[C@@H]4N4C[C@@H](C)[C@]([C@H]14)(O)CC[C@]32C)CCC(O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • XLogP3: 3.39
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